Cas no 24387-36-8 (2,5-Diphenyl-3-(4-styrylphenyl)tetrazolium Chloride)

• Product Name: 2,5-Diphenyl-3-(4-styrylphenyl)tetrazolium Chloride
• CAS No: 24387-36-8
• MF: C₂₇H₂₁ClN₄
• MW: 436.93544459343
• CID: 276856
• PubChem ID: 87567512
• Update Time: 2025-04-19

2,5-Diphenyl-3-(4-styrylphenyl)tetrazolium Chloride Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazolium,2,5-diphenyl-3-[4-(2-phenylethenyl)phenyl]-, chloride (1:1)
• 2,5-DIPHENYL-3-(4-STYRYLPHENYL)TETRAZOLIUM CHLORIDE
• 2,4-DINITROPHENYLHYDRAZINE HYDROCHLORIDE
• Diphenylstyrylphenyltetrazoliumchloride
• C27H21N4.Cl
• NSC90482
• 6746AF
• D0915
• 2,5-Diphenyl-3-(4-Styrylphenyl)-tetrazoliumchlorid
• 2,5-Diphenyl-3-[4-[(E)-2-phenylethenyl]phenyl]tetrazol-3-ium;chloride
• 2, 5-diphenyl-3-[4-[(E)-2-phenylethenyl]phenyl]tetrazol-3-ium;chloride
• NSC-90482
• 24387-36-8
• 2,5-diphenyl-3-(4-styrylphenyl)tetrazoliumchloride
• T70631
• PAKWFHYWNFCRCK-CMBBICFISA-M
• 2,5-Diphenyl-3-(4-styrylphenyl)tetrazolium Chloride

• MDL： MFCD00050315
• Inchi： 1S/C27H21N4.ClH/c1-4-10-22(11-5-1)16-17-23-18-20-26(21-19-23)31-29-27(24-12-6-2-7-13-24)28-30(31)25-14-8-3-9-15-25;/h1-21H;1H/q+1;/p-1/b17-16+;
• InChI Key： PAKWFHYWNFCRCK-CMBBICFISA-M
• SMILES： [Cl-].[N+]1(C2C=CC(/C=C/C3C=CC=CC=3)=CC=2)=NC(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 436.14500
• Monoisotopic Mass: 436.1454744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 8.6
• Topological Polar Surface Area: 34.6

Experimental Properties

• Color/Form: Not determined
• Melting Point: 223-224°C
• PSA: 34.59000
• LogP: 2.38540
• Solubility: Not determined